Cas no 27063-50-9 (3-chloro-9H-xanthen-9-one)

3-chloro-9H-xanthen-9-one structure

Product Name:3-chloro-9H-xanthen-9-one

CAS No:27063-50-9

Molecular Formula:C₁₃H₇ClO₂

Molecular Weight:230.64648270607

CID:2930884

PubChem ID:615442

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3-chloro-9H-xanthen-9-one Properties

Names and Identifiers

- 9H-Xanthen-9-one, 3-chloro-
- InChIKey： LEUJIOLEGDAICX-UHFFFAOYSA-N
- Inchi： 1S/C13H7ClO2/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h1-7H
- SMILES： C1(=O)C2=C(C=CC=C2)OC2=C1C=CC(Cl)=C2

Computed Properties

Exact Mass: 230.0134572g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 230.0134572g/mol
Heavy Atom Count: 16
Complexity: 292
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 26.3Å²

3-chloro-9H-xanthen-9-one Related Literature

1. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
2. Recent trends in transition metal dichalcogenide based supercapacitor electrodes

Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
3. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
4. Investigating perceptions of the structure and development of scientific knowledge in the context of a transformed organic chemistry lecture course

Chem. Educ. Res. Pract., 2020,21, 570-581
5. Multivariate calibration of chlorophyll a using partial least squares and electronic absorption spectroscopy

Analyst, 1996,121, 581-584
6. Design and construction of Ni3−xCoxO4 nanorods grown on Ni foam for tuning synthetic natural gas heating values

Jiaqiang Sun,Zheng Chen,Yingying Xue,Jiangang Chen New J. Chem., 2018,42, 2743-2749
7. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
8. Contents

Anal. Methods, 2011,3, 475-487
9. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
10. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643

27063-50-9 (3-chloro-9H-xanthen-9-one) Related Products

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